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Compound of Interest

Compound Name: Tris(diethylamino)phosphine

Cat. No.: B1199214

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the safe
handling and storage of Tris(diethylamino)phosphine. Adherence to these protocols is critical
to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

Tris(diethylamino)phosphine, also known as hexaethylphosphorous triamide, is a versatile
organophosphorus compound.[1] It is a clear, colorless to yellow-orange liquid at room
temperature.[2] The color may darken upon exposure to air due to oxidation, a common
characteristic of phosphines.[2]

Table 1: Physical and Chemical Properties of Tris(diethylamino)phosphine
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Property Value Reference
Molecular Formula C12H30NsP [1]
Molecular Weight 247.36 g/mol [1]
Appearance Clear co.lorl.ess to yellow- 2]
orange liquid
Density 0.903 g/mL at 25 °C [3]
Boiling Point 80-90 °C at 10 mmHg [4]
Flash Point 59 °C (138.2 °F) - closed cup [3]
Refractive Index n20/D 1.475 [3]
Solubility Insoluble in water [4]

Safe Handling Protocols

Due to its hazardous nature, Tris(diethylamino)phosphine must be handled with stringent
safety measures.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure.

Table 2: Recommended Personal Protective Equipment
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Protection Type

Specification

Reference

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.

[5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), flame-
retardant clothing, and a lab

coat.

[5]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
vapors are generated, a
respirator with an appropriate

filter is required.

[5]

General Handling Procedures

Spill Response

Work Area: Always handle Tris(diethylamino)phosphine in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Ignition Sources: This compound is a flammable liquid.[6] Keep it away from heat, sparks,

open flames, and other ignition sources.[5] Use non-sparking tools and take precautionary

measures against static discharge.[7]

Air Sensitivity: The compound is air-sensitive and should be stored under an inert gas.[5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or

mist.[5] Wash hands thoroughly after handling.

In the event of a spill, follow these procedures:

o Evacuate: Immediately evacuate the area.

o Ventilate: Ensure the area is well-ventilated.
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o Containment: Contain the spill using a non-combustible absorbent material such as sand,
earth, or vermiculite.[5]

e Collection: Collect the absorbed material into a suitable container for disposal.
o Decontamination: Clean the spill area thoroughly.
Do not allow the spilled material to enter drains or waterways.[5]

Storage Guidelines

Proper storage is crucial for maintaining the stability and safety of
Tris(diethylamino)phosphine.

o Container: Keep the container tightly closed in a dry and well-ventilated place.[5] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[5]

o Temperature: Store in a cool place, below 30°C.[2][4]
¢ Inert Atmosphere: Store under an inert gas to prevent oxidation.[5]

o Incompatibilities: Store away from strong oxidizing agents.[5]

Reactivity and Incompatibilities

Tris(diethylamino)phosphine is a reactive compound. It is primarily incompatible with strong
oxidizing agents.[5] Upon combustion, it can produce hazardous decomposition products,
including carbon oxides, nitrogen oxides (NOx), and oxides of phosphorus.[5]

Experimental Protocols and Visualizations
Logical Workflow for Handling and Storage

The following diagram illustrates the key decision points and safety measures for handling and
storing Tris(diethylamino)phosphine.
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Caption: Workflow for Safe Handling and Storage.

Reactivity Pathway

The following diagram illustrates the key reactivity hazards associated with

Tris(diethylamino)phosphine.
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Strong Oxidizing Agents Tris(diethylamino)phosphine Combustion (Heat, Flame)

Hazardous Decomposition Products:
- Carbon Oxides
- Nitrogen Oxides (NOXx)
- Phosphorus Oxides

Hazardous Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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